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Compound of Interest

Compound Name: Sorbic acid

Cat. No.: B7769103 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides essential, immediate safety and logistical

information for handling sorbic acid, including personal protective equipment (PPE)

recommendations, operational plans, and disposal guidelines.

Personal Protective Equipment (PPE)
When handling sorbic acid, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The recommended PPE includes:

Eye Protection: Safety glasses with side shields or chemical goggles should be worn to

protect against dust particles and splashes. Contact lenses may pose a special hazard as

they can absorb and concentrate irritants.

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are

recommended to prevent skin contact.[1] It is important to select gloves that are tested for

resistance to sorbic acid.[2]

Body Protection: A lab coat or protective clothing should be worn to prevent skin contact. In

situations with a risk of significant exposure, disposable coveralls may be necessary.

Respiratory Protection: If working in a poorly ventilated area or if dust formation is likely, a

particulate filter respirator (e.g., N95) is necessary.
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Hazard Classification and Safety Data
Sorbic acid is classified as a hazardous substance. The following tables summarize its GHS

classification and relevant toxicity data.

Globally Harmonized System (GHS) Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, acute hazard
3 H402: Harmful to aquatic life

Toxicological Data

Test Species Route Value

LD50 (Lethal Dose,

50%)
Rat Oral 7.36 g/kg

LD50 (Lethal Dose,

50%)
Rat (male & female) Dermal >2,000 mg/kg

LC50 (Lethal

Concentration, 50%)
Fish (Oryzias latipes) - 75 mg/l (96 h)

EC50 (Effective

Concentration, 50%)

Crustacea (Daphnia

magna)
- 70 mg/l (48 h)

ErC50 (Effective

Concentration, 50%)

Algae

(Pseudokirchneriella

subcapitata)

- 77 mg/l (72 h)
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Operational and Disposal Plans
A systematic approach to handling and disposing of sorbic acid is essential for laboratory

safety. The following workflow outlines the key steps from preparation to disposal.
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Sorbic Acid Handling Workflow

Preparation

Handling & Use

Storage Spill & EmergencyDisposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated Area

Proceed to Handling

Avoid Dust Generation

Evacuate Area

If Spill Occurs

For Skin/Eye Contact:
Rinse with Water for 15 mins

If Contact Occurs

Weigh and Handle with Care

Store in a Cool, Dry, Well-Ventilated Area

After Use

Collect Waste in a Labeled, Sealed Container

Generate Waste

Keep Container Tightly Sealed

Store Away from Incompatible Materials
(e.g., Oxidizing Agents)

Control Ignition Sources

Clean Up Spill Using Dry Methods

Dispose of According to Local, State, and Federal Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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